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Introduction

CPN-219 is a selective hexapeptide agonist for the Neuromedin U receptor 2 (NMUR2).[1][2]
Expressed in the central nervous system, particularly the hypothalamus, NMUR2 has been
identified as a promising therapeutic target for obesity.[1][2] Preclinical studies have
demonstrated that activation of NMUR2 can lead to a reduction in food intake and subsequent
suppression of body weight gain.[1][2] These application notes provide a summary of the
current findings on CPN-219's efficacy on food intake and detailed protocols for replication and

further investigation.

Data Presentation

The following tables summarize the quantitative data from preclinical studies assessing the
effect of CPN-219 on food intake in mice.

Table 1: Effect of Intranasal CPN-219 on Food Intake and Body Weight
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Experimental Protocols

This section details the methodology for assessing the in-vivo efficacy of CPN-219 on food

intake based on published preclinical research.[1][2]

In-Vivo Food Intake Study in Mice

Objective: To evaluate the effect of intranasally administered CPN-219 on food consumption

and body weight in mice.

Materials:

« CPN-219

¢ Vehicle (e.g., saline)

o Male ddY mice (5 weeks old)

» Standard laboratory chow

» Apparatus for intranasal administration

e Metabolic cages for individual housing and food intake measurement
e Analytical balance

Procedure:
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Animal Acclimation: House male ddY mice individually in metabolic cages for at least 3 days
to allow for acclimation to the new environment and measurement procedures. Maintain a
12-hour light/dark cycle and provide ad libitum access to standard chow and water.

Baseline Measurement: Measure and record the body weight and 24-hour food intake for
each mouse for 2-3 consecutive days to establish a baseline.

Compound Preparation: Prepare a 40 mM solution of CPN-219 in the chosen vehicle.
Prepare a vehicle-only solution to serve as a control.

Administration: On the day of the experiment, administer a 5 pL volume of the 40 mM CPN-
219 solution (totaling 200 nmol) or vehicle intranasally to each mouse.

Food Intake and Body Weight Monitoring: Immediately after administration, return the mice
to their cages with a pre-weighed amount of food. Measure and record cumulative food
intake at regular intervals (e.g., 1, 2, 4, 8, and 24 hours) post-administration. Record the
body weight of each mouse at the 24-hour mark.

Behavioral Observation: Observe and record any behavioral changes, such as grooming and
anxiety-like behaviors, at regular intervals post-administration.

Data Analysis: Calculate the change in food intake and body weight from baseline for both
the CPN-219 treated and vehicle control groups. Perform statistical analysis (e.g., t-test or
ANOVA) to determine the significance of any observed differences.
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Caption: CPN-219 binds to and activates NMUR2 in the hypothalamus, leading to decreased
food intake.
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Caption: Workflow for assessing the effect of CPN-219 on food intake in a mouse model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
e 2. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [CPN-219 Application Notes and Protocols for Assessing
Efficacy on Food Intake]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12372991#assessing-cpn-219-efficacy-on-food-
intake]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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